
An In-depth Technical Guide to 1-(3-
Bromophenoxy)-3-chloropropane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-Bromo-3-(3-

chloropropoxy)benzene

CAS No.: 487058-50-4

Cat. No.: B1284747

Get Quote

This guide provides a comprehensive overview of the chemical identifiers, physicochemical

properties, synthesis, and potential applications of 1-(3-bromophenoxy)-3-chloropropane, a

halogenated aromatic ether with significant potential in synthetic chemistry and drug discovery.

This document is intended for researchers, scientists, and professionals in the field of drug

development.

Introduction and Core Identification
1-(3-Bromophenoxy)-3-chloropropane is a bifunctional organic molecule that serves as a

valuable building block in the synthesis of more complex chemical entities. Its structure,

incorporating a brominated phenyl ring and a chlorinated propyl chain, offers two distinct

reactive sites for sequential chemical modifications. This dual reactivity makes it a versatile

intermediate for introducing a phenoxy-propyl linker into various molecular scaffolds, a common

strategy in the design of biologically active compounds.

The systematic identification of this compound is crucial for accurate documentation and

research. Based on the guidelines of the International Union of Pure and Applied Chemistry
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(IUPAC), the definitive name for this ether is 1-(3-bromophenoxy)-3-chloropropane.

Below is a diagram illustrating the chemical structure of 1-(3-bromophenoxy)-3-chloropropane.

Caption: Chemical structure of 1-(3-bromophenoxy)-3-chloropropane.

A summary of the core chemical identifiers for 1-(3-bromophenoxy)-3-chloropropane is

provided in the table below for quick reference.

Identifier Value Source

IUPAC Name
1-(3-bromophenoxy)-3-

chloropropane
IUPAC Nomenclature Rules

CAS Number 37142-46-4 [1]

Molecular Formula C₉H₁₀BrClO Derived

Molecular Weight 249.53 g/mol Derived

Canonical SMILES C1=CC(=CC(=C1)Br)OCCCCl Derived

Synthesis and Mechanistic Insights
The most established and logical synthetic route to 1-(3-bromophenoxy)-3-chloropropane is the

Williamson ether synthesis. This robust and versatile method involves the reaction of an

alkoxide with a primary alkyl halide.[2][3] In this specific case, the synthesis proceeds via the

reaction of 3-bromophenol with 1-bromo-3-chloropropane.

The causality behind this experimental choice lies in the principles of nucleophilic substitution

reactions. The phenolic proton of 3-bromophenol is acidic and can be readily removed by a

base to form a potent nucleophile, the 3-bromophenoxide ion. This nucleophile then attacks the

electrophilic carbon of 1-bromo-3-chloropropane, which bears a good leaving group (bromide),

in an Sₙ2 reaction to form the desired ether.[4]

The following diagram illustrates the workflow for the Williamson ether synthesis of 1-(3-

bromophenoxy)-3-chloropropane.
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Caption: Williamson ether synthesis workflow.

Step-by-Step Experimental Protocol
The following is a detailed, self-validating protocol for the synthesis of 1-(3-bromophenoxy)-3-

chloropropane:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-bromophenol (1 equivalent) in a suitable polar aprotic solvent such as

acetone or dimethylformamide (DMF).

Base Addition: Add a suitable base, such as anhydrous potassium carbonate (K₂CO₃, 1.5

equivalents) or sodium hydride (NaH, 1.1 equivalents), to the solution. The use of a slight

excess of base ensures complete deprotonation of the phenol.

Formation of the Alkoxide: Stir the mixture at room temperature for 30-60 minutes to allow for

the formation of the 3-bromophenoxide salt.

Addition of the Alkyl Halide: Slowly add 1-bromo-3-chloropropane (1.1 equivalents) to the

reaction mixture. A slight excess of the alkylating agent helps to drive the reaction to

completion.
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Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 4-24 hours). The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. If DMF was

used as the solvent, pour the reaction mixture into a separatory funnel containing water and

a suitable organic solvent for extraction (e.g., diethyl ether or ethyl acetate). If acetone was

used, filter off the inorganic salts and concentrate the filtrate under reduced pressure before

proceeding with an aqueous workup.

Extraction and Washing: Separate the organic layer and wash it sequentially with a dilute

aqueous solution of sodium hydroxide (to remove any unreacted phenol), water, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by vacuum distillation or column chromatography on

silica gel to yield pure 1-(3-bromophenoxy)-3-chloropropane.

Physicochemical and Safety Data
While experimental data for 1-(3-bromophenoxy)-3-chloropropane is not widely available, its

properties can be inferred from the known data of its precursors and structurally similar

compounds.

Properties of Precursors
A solid understanding of the starting materials is critical for a successful synthesis and for

predicting the properties of the product.
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Property 3-Bromophenol 1-Bromo-3-chloropropane

CAS Number 591-20-8 109-70-6[5]

Molecular Formula C₆H₅BrO C₃H₆BrCl[5]

Molecular Weight 173.01 g/mol 157.44 g/mol [5]

Appearance
Off-white to yellow crystalline

solid
Colorless liquid[5]

Boiling Point 236 °C 143.3 °C[5]

Melting Point 28-32 °C -58.9 °C[5]

Density 1.696 g/cm³ 1.5969 g/cm³ at 20 °C[5]

Predicted Properties of 1-(3-Bromophenoxy)-3-
chloropropane
Based on its structure, 1-(3-bromophenoxy)-3-chloropropane is expected to be a high-boiling,

colorless to pale yellow liquid with low solubility in water and good solubility in common organic

solvents. Its density is predicted to be greater than that of water.

Safety and Handling
The target compound is classified as a skin and eye irritant.[1] Inhalation of high vapor

concentrations may cause symptoms like headache and dizziness.[1] Therefore, it is essential

to handle this chemical in a well-ventilated fume hood while wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.

The precursors also present hazards. 3-Bromophenol is toxic and an irritant. 1-Bromo-3-

chloropropane is a flammable liquid and is harmful if swallowed or inhaled.[6][7] It is also

suspected of causing genetic defects.[7] All handling and disposal should be in accordance

with institutional and local regulations.

Reactivity and Applications in Drug Development
The chemical reactivity of 1-(3-bromophenoxy)-3-chloropropane is dictated by its two halogen

atoms. The bromine atom on the aromatic ring is susceptible to a variety of cross-coupling
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reactions, such as Suzuki, Heck, and Buchwald-Hartwig amination reactions. These reactions

allow for the formation of new carbon-carbon and carbon-nitrogen bonds, enabling the

elaboration of the aromatic core.

The chlorine atom on the propyl chain is a good leaving group in nucleophilic substitution

reactions. This allows for the introduction of a wide range of functional groups, including

amines, azides, and thiols, at this position.

This dual functionality makes 1-(3-bromophenoxy)-3-chloropropane a valuable intermediate in

the synthesis of pharmaceutical compounds. The phenoxy-propyl linker it provides is a

common motif in many biologically active molecules. By selectively reacting at either the bromo

or chloro position, complex molecules with diverse functionalities can be constructed in a

stepwise manner. The presence of the bromine atom also allows for its use as a bioisosteric

replacement for other groups in drug design, potentially improving the pharmacokinetic or

pharmacodynamic properties of a lead compound.

Conclusion
1-(3-bromophenoxy)-3-chloropropane is a versatile synthetic intermediate with significant

potential in organic synthesis and medicinal chemistry. Its straightforward synthesis via the

Williamson ether reaction and its dual reactivity make it an attractive building block for the

construction of complex molecular architectures. A thorough understanding of its chemical

identifiers, synthesis, and predicted properties, as outlined in this guide, is essential for its safe

and effective use in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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